Cas no 50-63-5 (Chloroquine phosphate)

• Product Name: Chloroquine phosphate
• CAS No: 50-63-5
• MF: C₁₈H₃₂ClN₃O₈P₂
• MW: 515.8625
• MDL: MFCD00069852
• CID: 33487
• PubChem ID: 64927
• Update Time: 2026-01-15

Chloroquine phosphate Chemical and Physical Properties

Names and Identifiers

• chloroquine bis(phosphate)
• 7-chlor-4-(4-(diaethylamino)-1-methylbutylamino)-chinolindiphosphat
• 7-chloro-4-((4’-diethylamino-1-methylbutyl)amino)quinolinediphosphate
• 7-chloro-4-(4-diethylamino-1-methyl-butylamino)-quinolindiphosphate
• alermine
• aralendiphosphate
• chingaminphosphate
• chloroquindiphosphate
• Chloroquine diphosphate salt
• Chloroquine (diphosphate)
• Chloroquine diphosphate
• Chloroquine Phosphate
• 7-Chloro-4-[4-(diethylamino)-1-methylbutylamino]quinoline Diphosphate
• N4-(7-Chloro-4-quinolyl)-N1,N1-diethyl-1,4-pentanediamine Diphosphate
• N4-(7-chloroquinolin-4-yl)-N1,N1-diethylpentane-1,4-diamine diphosphate
• N-(7-Chloro-4-quinolinyl)-N,N-dimethyl-1,4-pentanediamine diphosphate salt
• Aralen phosphate
• Delagil
• Arechin
• Chingaminum
• Chingamin phosphate
• H-Stadur
• Aralen diphosphate
• Tanakan
• Khingamin
• Miniquine
• Tanakene
• Chlorochin diphosphate
• Chloroquin diphosphate
• Tanakan (antimalarial)
• Gontochin phosphate
• dl-Chloroquine diphosphate
• Ipsen 225
• 3377 RP
• WR 1522
• Chloroquine dihydrogen phosphate (1:2)
• SN 7,6
• 7-CHLORO-N-[5-(DIETHYLAMINO)PENTAN-2-YL]QUINOLIN-4-AMINE; BIS(PHOSPHORIC ACID)
• C 6628
• N4-(7-chloroquinolin-4-yl)-N1,N1-diethylpentane-
• CHLOROQUINE PHOSPHATE [ORANGE BOOK]
• 1,4-Pentanediamine, N(sup 4)-(7-chloro-4-quinolinyl)-N(sup 1),N(sup 1)-diethyl-, phosphate (1:2)
• CHLOROQUINE PHOSPHATE (EP MONOGRAPH)
• HY-17589R
• Chloroquindiphosphat
• CCG-39643
• NCGC00093746-02
• HMS501E06
• CHLOROQUINE PHOSPHATE [WHO-IP]
• DTXCID5024681
• Quinoline, 7-chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-, phosphate (1:2)
• CHLOROQUINE PHOSPHATE [EP MONOGRAPH]
• HMS1920O05
• SPECTRUM1500179
• SN-7618
• CHLOROQUINE DIPHOSPHATE [MI]
• Tox21_110115_1
• C18H26ClN3?2H3PO4
• C2301
• Z1541662176
• WR-1522
• CHLOROQUINE PHOSPHATE [VANDF]
• DT-0015
• HMS1569N17
• SN 7,618
• CHEMBL58510
• AKOS004910410
• CHLOROQUINE PHOSPHATE [WHO-DD]
• Chloroquine phosphate [USP:BAN]
• NSC-14050
• NCGC00093746-03
• D70732
• N4-(7-Chloro-4-quinolinyl)-N1,N1-dimethyl-1,4-pentanediamine diphosphate salt
• Tox21_500296
• Tox21_202838
• Chloroquinediphosphate
• Q27264629
• N(4)-(7-Chloro-4-quinolinyl)-N(1),N(1)-diethyl-1,4-pentanediamine, phosphate (1:2)
• CHLOROQUINE PHOSPHATE (USP-RS)
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N',N'-diethyl-, (+-)-, phosphate (1:2)
• SY021941
• CHLOROQUINI PHOSPHAS [WHO-IP LATIN]
• NCGC00015256-01
• N4-(7-chloroquinolin-4-yl)-N1,N1-diethylpentane-1,4-diamine bis(phosphate)
• 6E17K3343P
• CHLOROQUINE PHOSPHATE [USP-RS]
• Chloroquine phosphate;Aralen phosphate;7-chloro-4-((4 inverted exclamation mark -diethylamino-1-methylbutyl)amino)quinolinediphosphate
• DB-051808
• HMS2091C16
• Aralen (TN)
• Resochin
• HY-17589
• F2173-1139
• 7-Chlor-4-(4-(diaethylamino)-1-methylbutylamino)-chinolindiphosphat [German]
• 1,4-diamine bis(phosphate)
• NCGC00093746-01
• CHLOROQUINE PHOSPHATE [USP MONOGRAPH]
• 7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)quinoline phosphate (1:2)
• EN300-100253
• Chloroquine phosphate, United States Pharmacopeia (USP) Reference Standard
• UNII-6E17K3343P
• Quinoline, 7-chloro-4-(4-diethylamino-1-methyl-butylamino)-, diphosphate
• CHLOROQUINE PHOSPHATE (USP MONOGRAPH)
• Chloroquine phosphate (USP)
• SR-01000075548-5
• 50-63-5
• Chloroquine phosphate (USP:BAN)
• Chloroquine diphosphate,(S)
• D02125
• Quingamine
• CHLOROQUINE PHOSPHATE (MART.)
• 50-63-5 (DIPHOSPHATE)
• Chloroquini phosphas
• BCP31956
• LP00296
• AC-12463
• NS00078674
• SR-01000075548-1
• HMS3260L14
• NSC14050
• Tox21_110115
• s4157
• Prestwick_867
• CHLOROQUINE PHOSPHATE [MART.]
• EINECS 200-055-2
• NCGC00260981-01
• HMS2096N17
• CCRIS 1554
• SCHEMBL40827
• Chloroquine phosphate, Pharmaceutical Secondary Standard; Certified Reference Material
• CHLOROQUINE PHOSPHATE [GREEN BOOK]
• Chloroquine (phosphate) (Standard)
• N4-(7-chloro-4-quinolyl)-N1,N1-diethyl-pentane-1,4-diamine; phosphoric acid
• NSC 14050
• CS-0695021
• MFCD00069852
• QKICWELGRMTQCR-UHFFFAOYSA-N
• SR-01000075548
• HB5073
• Chloroquine (phosphate)
• Unikinon
• 7-Chloro-4-[4-(diethylamino)-1-methylbutylamino]quinoline Bis(phosphate)
• Chloroquine diphosphate salt, solid, >=98%
• NCGC00260384-01
• CAS-50-63-5
• NCGC00015256-12
• 7-CHLORO-4-((4-(DIETHYLAMINO)-1-METHYLBUTYL)AMINO)QUINOLINE PHOSPHATE (1:2).
• Chloroquinum Phos.
• CS-3811
• HMS3713N17
• DTXSID7044681
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, phosphate (1:2)
• EU-0100296
• Avloclor
• AI3-14952
• SR-01000075548-3
• Chloroquine phosphate

• MDL： MFCD00069852
• Inchi： 1S/C18H26ClN3.2H3O4P/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;2*1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);2*(H3,1,2,3,4)
• InChI Key： QKICWELGRMTQCR-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2C(C=1[H])=NC([H])=C([H])C=2N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H].P(=O)(O[H])(O[H])O[H].P(=O)(O[H])(O[H])O[H]

Computed Properties

• Exact Mass: 515.13500
• Monoisotopic Mass: 515.1353167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 184

Experimental Properties

• Color/Form: White solid
• Melting Point: 200?°C (dec.)(lit.)
• Boiling Point: 460.6°C at 760 mmHg
• Flash Point: 232.3°C
• Solubility: H2O: 50 mg/mL, clear
• Water Partition Coefficient: Soluble in water
• PSA: 203.30000
• LogP: 3.02640
• Merck: 13,2182
• Fluka: 10
• Solubility: Soluble in water (1% aqueous solution pH is about 4.5, less soluble in neutral or alkaline). It is almost insoluble in ethanol, benzene, chloroform and diethyl ether.

Chloroquine phosphate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：1544
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• RTECS：VB2450000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines